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Abstract

AR-C133913XX is a principal, yet biologically inactive, metabolite of the P2Y12 receptor
antagonist, Ticagrelor. This technical guide provides an in-depth analysis of the formation,
pharmacokinetic profile, and functional relevance of AR-C133913XX. While its active
counterpart, AR-C124910XX, contributes to the antiplatelet efficacy of Ticagrelor, AR-
C133913XX does not exhibit significant P2Y12 receptor antagonism. This document
summarizes key quantitative data, details relevant experimental methodologies, and provides
visual representations of the metabolic and signaling pathways associated with Ticagrelor and
its metabolites.

Introduction

Ticagrelor is a direct-acting, reversible P2Y12 receptor antagonist that plays a crucial role in
the management of acute coronary syndromes.[1] Unlike thienopyridines such as clopidogrel,
Ticagrelor does not require metabolic activation to exert its antiplatelet effect.[2] However, it
undergoes extensive metabolism, primarily by cytochrome P450 3A4 (CYP3A4), leading to the
formation of several metabolites.[3] The two major metabolites are AR-C124910XX, an active
metabolite with potency similar to the parent compound, and AR-C133913XX.[3] This guide
focuses on the biological function and characteristics of AR-C133913XX.
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Metabolic Pathway and Formation of AR-C133913XX

AR-C133913XX is formed from Ticagrelor through an N-dealkylation reaction.[4] This metabolic
process is predominantly mediated by the CYP3A4 enzyme, with a minor contribution from
CYP3A5.[5] The formation of AR-C133913XX represents a significant route of Ticagrelor's

biotransformation.
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Metabolic Pathway of Ticagrelor to AR-C133913XX
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Experimental Workflow for In Vitro Metabolism Study
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Ticagrelor's Mechanism of Action and Inactive Metabolite
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b611372#biological-function-of-ar-c133913xx]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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